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Compound of Interest

Compound Name: 4-Chloroanisole

Cat. No.: B146269 Get Quote

An In-depth Technical Guide to 1-Chloro-4-methoxybenzene (4-Chloroanisole)

Introduction
This technical guide provides a comprehensive overview of 4-Chloroanisole, known by its

IUPAC name 1-chloro-4-methoxybenzene. It is a significant chemical intermediate widely

utilized in the fine chemical industry for the synthesis of dyes, fragrances, pharmaceuticals, and

new materials.[1] This document details its chemical and physical properties, synthesis

protocols, key chemical reactions, and spectroscopic data, tailored for researchers, scientists,

and professionals in drug development.

IUPAC Name and Synonyms
The standard IUPAC name for this compound is 1-chloro-4-methoxybenzene.[2] It is also

commonly known by several other names and identifiers.
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Identifier Type Value

IUPAC Name 1-chloro-4-methoxybenzene[2][3][4][5]

Common Name 4-Chloroanisole[1][2][6]

Synonyms
p-Chloroanisole, 1-methoxy-4-chlorobenzene, p-

Chlorophenyl methyl ether, Anisyl chloride[2][6]

CAS Number 623-12-1[2][6]

Molecular Formula C7H7ClO[2][4][6][7][8]

InChI Key
YRGAYAGBVIXNAQ-UHFFFAOYSA-N[2][3][6]

[9]

Canonical SMILES COC1=CC=C(C=C1)Cl[2][3][4][6]

Physicochemical Properties
4-Chloroanisole is a colorless to light yellow liquid at room temperature.[1][10][11] It is

characterized by an irritating or musty, earthy odor.[1][6] The compound is stable under normal

conditions but is combustible and incompatible with strong oxidizing agents.[6][7][10] It is

insoluble or sparingly soluble in water but soluble in organic solvents like ethanol, ether, and

benzene.[1][6][11]

Property Value Source(s)

Molecular Weight 142.58 g/mol [2][4][8]

Melting Point -18 °C [7][10][11]

Boiling Point 198-202 °C [7][10]

Density 1.164 g/mL at 25 °C [7][10]

Vapor Pressure 0.81 - 1.01 mmHg at 25 °C [2][7]

Flash Point 78 °C (173 °F) [7]

Refractive Index n20/D 1.535 [7][10]

Water Solubility Immiscible / Insoluble [6][7][11]
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Synthesis of 4-Chloroanisole
Industrially, 4-Chloroanisole is typically prepared via the methylation of p-chlorophenol.[1]

While traditional methylating agents like dimethyl sulfate are effective, they are highly toxic.[1] A

greener, safer alternative employs dimethyl carbonate (DMC) as the methylating agent in the

presence of a phase transfer catalyst (PTC).[1]

Experimental Protocol: Synthesis using Dimethyl
Carbonate
This protocol describes a laboratory-scale synthesis of 4-Chloroanisole from p-chlorophenol

using dimethyl carbonate.[1]

Materials:

p-Chlorophenol (0.02 mol)

Dimethyl carbonate (DMC)

Potassium carbonate (K2CO3)

Tetrabutylammonium bromide (PTC)

100 mL three-necked flask

Magnetic stirrer, thermometer, reflux condenser

Procedure:

Set up the three-necked flask with a magnetic stirrer, thermometer, and reflux condenser.

Add 0.02 mol of p-chlorophenol to the flask.

Add the reactants according to the following molar ratios:

n(p-chlorophenol) : n(dimethyl carbonate) = 1:4

n(p-chlorophenol) : n(potassium carbonate) = 1:0.5
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n(p-chlorophenol) : n(tetrabutylammonium bromide) = 1:1

Heat the reaction mixture to 95°C while stirring.

Maintain the reaction at 95°C for 7 hours.

After the reaction is complete, cool the mixture to room temperature.

Isolate the crude product by filtration to remove solid salts.

Purify the product by vacuum distillation to obtain pure 4-Chloroanisole.[1]

Reactants
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Caption: Synthesis workflow for 4-Chloroanisole from p-chlorophenol.

Chemical Reactivity and Applications
4-Chloroanisole serves as a versatile substrate and intermediate in various organic reactions.

Its electron-rich aromatic ring and chloro-substituent dictate its reactivity.

Key Reactions:
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Ullmann-type Homocoupling: It can undergo homocoupling reactions catalyzed by in situ

generated palladium colloids.[10][12]

Nucleophilic Photosubstitution: Time-resolved spectroscopy has been used to study its

photocyanation and photohydrolysis reactions.[10][12]

Reaction with Cu(II)-smectite: It reacts with Cu(II)-smectite in various organic solvents to

form a blue clay-organic complex.[10][12]

Chlorination: The methyl group can be chlorinated using reagents like phosphorus

pentachloride.[13]

Intermediate for Synthesis: It is a crucial intermediate in the production of:

Tramadol hydrochloride: A well-known analgesic.[1]

Agrochemicals: Including plant growth regulators.[14]

Dyes and Fragrances: Used as a building block in these industries.[1][6]

Applications / Products

Pharmaceuticals
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Photosubstitution

Complexation
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Caption: Key chemical reactions and applications of 4-Chloroanisole.
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Spectroscopic Data
A variety of spectroscopic techniques are used to characterize 4-Chloroanisole. The

compound's structure and purity can be confirmed by analyzing its spectral data.

Spectroscopy Type Availability / Notes Source(s)

1H NMR Data is available. [2][15]

13C NMR Data is available. [15]

17O NMR Data is available. [9]

Mass Spectrometry (MS) GC-MS data is available. [2]

Infrared (IR) Spectroscopy

FTIR, ATR, Near IR, and Vapor

Phase IR spectra are

available.

[2]

Raman Spectroscopy Data is available. [2][15]

Experimental Protocols
Purification of 4-Chloroanisole
This protocol details a standard method for the purification of synthesized or commercial-grade

4-Chloroanisole.[10]

Materials:

Crude 4-Chloroanisole

10% (v/v) aqueous Sulfuric Acid (H2SO4)

10% (w/v) aqueous Potassium Hydroxide (KOH)

Deionized water

Magnesium Sulfate (MgSO4), anhydrous

Calcium Hydride (CaH2)
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Separatory funnel

Distillation apparatus with a glass helices-packed column

Procedure:

Place the crude 4-Chloroanisole in a separatory funnel.

Wash the organic layer three times with 10% aqueous H2SO4.

Wash the organic layer three times with 10% aqueous KOH.

Wash the organic layer with deionized water until the aqueous layer is neutral (check with pH

paper).

Transfer the washed organic layer to a clean flask and dry it over anhydrous MgSO4.

Filter to remove the drying agent.

For final purification, perform a fractional distillation from CaH2 under reduced pressure

using a glass helices-packed column.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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